Cas no 6963-45-7 (Cyclohexanepropanol,1-hydroxy-)

• Product Name: Cyclohexanepropanol,1-hydroxy-
• CAS No: 6963-45-7
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 519832
• PubChem ID: 243663
• Update Time: 2025-04-19

Cyclohexanepropanol,1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanol,1-hydroxy-
• 1-(3-hydroxypropyl)cyclohexan-1-ol
• NSC53782
• 1-(3-hydroxy-propyl)-cyclohexan-1-ol
• 1-(3-hydroxypropyl)cyclohexanol
• DTXSID80287998
• SCHEMBL110368
• NSC-53782
• AKOS015906475
• 6963-45-7

• Inchi： 1S/C9H18O2/c10-8-4-7-9(11)5-2-1-3-6-9/h10-11H,1-8H2
• InChI Key： KCENFBLAEKHLPA-UHFFFAOYSA-N
• SMILES： OC1(CCCO)CCCCC1

Computed Properties

• Exact Mass: 158.131
• Monoisotopic Mass: 158.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.031
• Boiling Point: 272.6°C at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.493
• PSA: 40.46000
• LogP: 1.45410